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Compound of Interest

Compound Name: 4-Methylthiazole-5-carboxylic acid

Cat. No.: B128473

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals engaged in the handling of 4-Methylthiazole-5-carboxylic acid
(CAS No. 20485-41-0). Adherence to these procedures is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methylthiazole-5-carboxylic acid is classified as a substance that may cause an allergic

skin reaction.[1] Therefore, the use of appropriate personal protective equipment is mandatory
to prevent exposure.

Summary of Recommended Personal Protective Equipment:
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Standard/Specificat
PPE Category Item . Purpose
ion
European Standard Protects against
Eye and Face .
) Safety Goggles EN 166 or ANSI Z87.1  splashes and airborne
Protection _ .
compliant particles.[1][2]
Recommended for
large quantities or
) Worn over safety )
Face Shield when there is a

goggles

significant risk of

splashing.[2]

Hand Protection

Nitrile Gloves

Disposable, powder-

free

Provides protection
against incidental
contact.[1][2] For
prolonged contact,
consider double-
gloving or using
thicker, chemical-

resistant gloves.[3][4]

Body Protection

Laboratory Coat

Long-sleeved, flame-
retardant

recommended

Protects skin and
personal clothing from

contamination.[2]

Respiratory Protection

N95 or N100

Respirator

NIOSH-approved

Required when
handling powders or
in poorly ventilated
areas to prevent
inhalation of dust or

aerosols.[1]

Safe Handling and Storage Protocols

Proper handling and storage are crucial for minimizing risks associated with 4-Methylthiazole-

5-carboxylic acid.

Operational Plan:
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» Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a chemical fume hood to minimize inhalation exposure.[3] Ensure that eyewash stations and
safety showers are readily accessible.[1]

e Handling Procedures:

o Avoid direct contact with skin, eyes, and clothing by consistently wearing the
recommended PPE.

o Minimize the generation of dust and aerosols.

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.

o Remove and wash contaminated clothing before reuse.[1]
o Storage:
o Store in a tightly closed, properly labeled container.[1]
o Keep in a cool, dry, and well-ventilated area.
o Store away from incompatible materials such as strong oxidizing agents.

Physicochemical Data:

Property Value

Molecular Formula C5H5NO2S
Molecular Weight 143.16 g/mol [1]
Appearance Solid

Melting Point 287 °C (decomposes)

Emergency and Disposal Procedures

First-Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

» Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If
skin irritation or a rash occurs, seek medical advice.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[1]

Ingestion: Clean mouth with water and seek medical attention.[1]
Disposal Plan:

o Chemical Disposal: Dispose of 4-Methylthiazole-5-carboxylic acid in accordance with
local, state, and federal regulations. Do not mix with other waste streams.

o Contaminated PPE Disposal: Treat used gloves, lab coats, and other disposable PPE as
hazardous waste and dispose of them according to institutional and regulatory guidelines.

o Container Disposal: Handle empty containers as if they still contain the product.

Workflow for Handling 4-Methylthiazole-5-carboxylic
Acid
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Caption: Logical workflow for the safe handling of 4-Methylthiazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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